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Executive Summary

3-[(Azetidin-3-yloxy)methyl]phenol (CAS: 1541585-21-0) is a high-value heterocyclic building
block that has emerged as a critical bioisostere in the development of Janus Kinase (JAK)
inhibitors, neuronal nicotinic acetylcholine receptor (nAChR) agonists, and fragment-based
drug discovery (FBDD) campaigns.[1][2]

Representing the convergence of "sp3-rich" medicinal chemistry and rigid linker design, this
molecule allows researchers to replace lipophilic aromatic spacers with a polar, metabolic-
resistant azetidine ether core. Its history is intrinsically tied to the industry-wide shift from "flat"
aromatic drugs to three-dimensional, vector-defined architectures.

Part 1: Discovery and Historical Context
The "Escape from Flatland"

The discovery of 3-[(Azetidin-3-yloxy)methyl]phenol was not a singular "eureka" moment but
rather a strategic output of the azetidine renaissance in the early 2010s. Historically, medicinal
chemists relied on piperidines and pyrrolidines as linkers. However, these often introduced
unnecessary lipophilicity (high LogP) and metabolic liability.
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e 2000s Era: The success of A-85380 (an azetidine ether nAChR agonist) demonstrated that
the azetidine ring could serve as a potent, rigid bioisostere for larger heterocycles.

e 2010s Era: Companies like Galapagos NV and AbbVie began exploring azetidine ethers as
linkers in kinase inhibitors (e.g., JAK1/JAK2). The specific architecture of 3-[(Azetidin-3-
yloxy)methyl]phenol—combining a phenol "warhead" anchor with a rigid azetidine spacer
—was synthesized to explore Meta-substituted vectors in structure-activity relationship
(SAR) studies.

Strategic Role in JAK Inhibitor Development

The molecule gained prominence as a library scaffold during the optimization of JAK inhibitors.
Patents (e.g., WO2010010190) describe the utility of (azetidin-3-yloxy)methyl motifs in linking
aryl pharmacophores to ATP-binding hinge binders. The 3-phenol variant allows for:

o Hydrogen Bonding: The phenolic -OH acts as a donor/acceptor in the binding pocket.

e Vector Control: The meta-substitution projects the azetidine tail into the solvent-exposed
region or a specific hydrophobic sub-pocket, distinct from para-substituted analogues.

Part 2: Chemical Architecture & Synthesis|[3]
Structural Logic

The molecule consists of three distinct domains:

e The Anchor (Phenol): Provides a handle for electrophilic aromatic substitution or hydrogen
bonding.

e The Linker (Methylene Ether): A -CH2-O- bridge that introduces rotational freedom while
maintaining specific distance constraints.

e The Core (Azetidine): A strained, 4-membered amine that lowers LogD and increases
solubility compared to cyclohexyl or phenyl spacers.

Experimental Protocol: Synthesis Workflow
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The synthesis typically employs a Mitsunobu reaction or Nucleophilic Substitution (S_N2)

strategy. Below is a field-proven protocol for the S_N2 approach, favored for scalability.

Reagents:

Starting Material A: N-Boc-3-hydroxyazetidine (CAS: 142253-55-2)
Starting Material B: 3-(Bromomethyl)phenol (protected as TBDMS ether)
Base: Sodium Hydride (NaH, 60% dispersion)

Solvent: DMF (Anhydrous)

Step-by-Step Methodology:

Activation: Dissolve N-Boc-3-hydroxyazetidine (1.0 eq) in anhydrous DMF at 0°C. Slowly add
NaH (1.2 eq) under N2 atmosphere. Stir for 30 min to form the alkoxide.

Coupling: Add 3-(bromomethyl)phenoxy-tert-butyldimethylsilane (1.1 eq) dropwise. Allow the
reaction to warm to RT and stir for 12 hours.

Quenching & Workup: Quench with sat. NH4Cl. Extract with EtOAc (3x). Wash organics with
LiCl (5%) to remove DMF. Dry over MgSOa4 and concentrate.

Deprotection (Phenol): Treat the intermediate with TBAF (1.0 eq) in THF to remove the silyl
group.

Deprotection (Amine): Optional: If the free amine is required immediately, treat with
TFA/DCM (1:4). For the catalog item (CAS 1541585-21-0), the amine is often kept as the
free base or HCI salt, and the phenol is free.

Physicochemical Profile
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Property Value Significance

Ideal for Fragment-Based Drug

Molecular Weight 179.22 g/mol Discovery (Rule of 3
compliant).

Low lipophilicity enhances oral

cLogP ~0.8-1.2 ) o

bioavailability.

High permeability; suitable for
TPSA ~41 A2 e _ y_ _

CNS penetration if required.

Basic amine allows for salt
pKa (Azetidine) ~9.5 formation and lysosomal

trapping.

Part 3: Medicinal Chemistry Applications[2][3][4]
Bioisosteric Replacement

In drug design, this molecule is used to replace 3-(benzyloxy)piperidines or 3-
(benzyloxy)pyrrolidines. The azetidine ring constrains the ether oxygen vector, often locking the
conformation in a bioactive state that reduces the entropic penalty of binding.

PROTAC Linker Design

The rigid nature of the azetidine ether makes it an attractive linker for Proteolysis Targeting
Chimeras (PROTACS). The phenol group can be conjugated to an E3 ligase ligand (e.g., VHL
or Cereblon binders), while the azetidine amine serves as the attachment point for the linker

chain leading to the target protein ligand.

Pathway Visualization (Graphviz)

The following diagram illustrates the strategic positioning of 3-[(Azetidin-3-
yloxy)methyl]phenol in the evolution of heterocyclic linkers.
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Caption: Evolutionary trajectory of the azetidine ether scaffold from traditional heterocycles to

optimized medicinal building blocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [3-[(Azetidin-3-yloxy)methyl]phenol: Synthetic
Architecture and Medicinal Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13321664/docs#3-azetidin-3-yloxy-methyl-phenol-
synthetic-architecture-and-medicinal-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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